Cas no 88051-38-1 (1,4-Naphthalenedione, 2,3-dihydro-5,8-dihydroxy-6,7-dimethyl-)
88051-38-1 structure
Product Name:1,4-Naphthalenedione, 2,3-dihydro-5,8-dihydroxy-6,7-dimethyl-
CAS No:88051-38-1
MF:C12H12O4
MW:220.221283912659
CID:647160
PubChem ID:10846560
Update Time:2025-04-19
1,4-Naphthalenedione, 2,3-dihydro-5,8-dihydroxy-6,7-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Naphthalenedione, 2,3-dihydro-5,8-dihydroxy-6,7-dimethyl-
- 5,8-dihydroxy-6,7-dimethyl-2,3-dihydronaphthalene-1,4-dione
- DTXSID10445741
- 88051-38-1
-
- Inchi： 1S/C12H12O4/c1-5-6(2)12(16)10-8(14)4-3-7(13)9(10)11(5)15/h15-16H,3-4H2,1-2H3
- InChI Key： HWLYVBGVEQSQAS-UHFFFAOYSA-N
- SMILES： OC1=C(C)C(C)=C(C2C(CCC(C=21)=O)=O)O
Computed Properties
- Exact Mass: 220.07355886g/mol
- Monoisotopic Mass: 220.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 74.6Ų
1,4-Naphthalenedione, 2,3-dihydro-5,8-dihydroxy-6,7-dimethyl- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
88051-38-1 (1,4-Naphthalenedione, 2,3-dihydro-5,8-dihydroxy-6,7-dimethyl-) Related Products
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